2-Methyl-4-nitrophenyl isocyanate

• IUPAC Name: 1-isocyanato-2-methyl-4-nitrobenzene
• InChI: InChI=1S/C8H6N2O3/c1-6-4-7(10(12)13)2-3-8(6)9-5-11/h2-4H,1H3
• InChI Key: FZCFUPBIPMLIPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])N=C=O
• Molecular Formula: C8H6N2O3
• DSSTOX Substance ID: DTXSID40401678
• Molecular Weight: 178.14 g/mol
• CAS RN: 56309-59-2

Description

2-Methyl-4-nitrophenyl isocyanate (2-MNP) is an important organic compound used in a variety of scientific research applications. It is a colorless liquid and is a derivative of isocyanic acid. 2-MNP is used as a reagent in the synthesis of organic compounds and as an intermediate in the production of pharmaceuticals, agrochemicals, and materials. It is also used in the production of polyurethanes, polyureas, and polyisocyanates.

Scientific Research Applications

Organic Chemistry

• Specific Scientific Field : Organic Chemistry.
• Summary of the Application : “2-Methyl-4-nitrophenyl isocyanate” is an organic building block containing an isocyanate group. It’s used in proteomics research.
• Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures can vary greatly depending on the specific research context. However, it’s generally used in the synthesis of other organic compounds.
• Results or Outcomes : The outcomes also depend on the specific research context. For example, it has been used in the preparation of a 4-methylphenyl analog of 2-[(2-nitrophenyl)amino]furanone.

Pharmaceutical Intermediates

• Specific Scientific Field : Pharmaceutical Chemistry.
• Summary of the Application : “2-Methyl-4-nitrophenyl isocyanate” is used as a pharmaceutical intermediate. It plays a crucial role in the synthesis of various pharmaceutical compounds.
• Methods of Application or Experimental Procedures : The compound is used in the synthesis of a specific compound named "2-(5-methyl-3,4-diphenyl-1H-pyrrole-2-carbonyl)-N-(4-nitrophenyl)hydrazinecarboxamide". The exact procedures can vary depending on the specific synthesis process and the desired end product.
• Results or Outcomes : The outcomes depend on the specific synthesis process and the desired end product. In the case of the synthesis of “2-(5-methyl-3,4-diphenyl-1H-pyrrole-2-carbonyl)-N-(4-nitrophenyl)hydrazinecarboxamide”, the compound serves as a key intermediate.

Synthesis of Specific Compounds

• Specific Scientific Field : Organic Chemistry.
• Summary of the Application : “2-Methyl-4-nitrophenyl isocyanate” may be used in the preparation of a specific compound named "2-(5-methyl-3,4-diphenyl-1H-pyrrole-2-carbonyl)-N-(4-nitrophenyl)hydrazinecarboxamide".
• Methods of Application or Experimental Procedures : The compound is used in the synthesis of "2-(5-methyl-3,4-diphenyl-1H-pyrrole-2-carbonyl)-N-(4-nitrophenyl)hydrazinecarboxamide". The exact procedures can vary depending on the specific synthesis process and the desired end product.
• Results or Outcomes : The outcomes depend on the specific synthesis process and the desired end product. In this case, the compound serves as a key intermediate.

Synthesis routes and methods I

Procedure details

2-Methyl-4-nitroaniline (35.0 g, 230 mmol) was dissolved in ethyl acetate (400 ml) and cooled to 0° C. Phosgene (180 ml, 20% in toluene) was added drop wise over 30 min, precipitation of a white salt followed instantly. After the last addition the temperature was allowed to slowly rise to room temperature, and then the reaction mixture was brought to reflux (˜100° C.). It was refluxed for 2 h 30 min, after which 200 ml of solvent was distilled off before the temperature was lowered to 80° C. and phosgene (140 ml, 20% in toluene) was added drop wise. After the last addition the reaction solution was refluxed for 3 hours, allowed to cool to room temperature and concentrated to dryness. The brown/yellow material was dissolved in diethyl ether (250 ml), filtered and concentrated to give a pale brown powder (36 g, 88%).

Synthesis routes and methods II

Procedure details

7.50 g (49.3 mmol) 2-methyl-4-nitro-aniline are combined with 7.20 ml (59.2 mmol) diphosgene in 200 ml of toluene and refluxed for 2 h with stirring. The reaction mixture is evaporated down i. vac., the residue is twice taken up in toluene and evaporated down completely i. vac. The residue is further reacted without any further purification.

Citations

Synthesis and antiproliferative activity of 3-amino-N-phenyl-1H-indazole-1-carboxamides

D Raffa, B Maggio, S Cascioferro, MV Raimondi… - European journal of …, 2009 - Elsevier

… 2-Methyl-4-nitrophenyl isocyanate 8p was allowed to react with 3-aminoindazole 9 as described in Section 7.1.5.1 (Method B) to give 12p. The solid collected was crystallized from DMF…

Number of citations: 29 www.sciencedirect.com

R3-C: Standoff Detection of Explosives: IR Spectroscopy Chemical Sensing

I PARTICIPANTS - alert.northeastern.edu

This project deals with the use of infrared spectroscopy in standoff mode and coupled to laser sources operating in the mid-infrared (MIR) to develop con irming (orthogonal chemical …

Number of citations: 2 alert.northeastern.edu